Cas no 1071679-97-4 (Methyl 2-chloro-5-isocyanatobenzoate)

• Product Name: Methyl 2-chloro-5-isocyanatobenzoate
• CAS No: 1071679-97-4
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD22557622
• CID: 5606099
• PubChem ID: 129984553
• Update Time: 2025-10-28

Methyl 2-chloro-5-isocyanatobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-isocyanatobenzoate
• EN300-8758369
• 1071679-97-4
• Benzoic acid, 2-chloro-5-isocyanato-, methyl ester

• MDL： MFCD22557622
• Inchi： 1S/C9H6ClNO3/c1-14-9(13)7-4-6(11-5-12)2-3-8(7)10/h2-4H,1H3
• InChI Key： RDESLMUBJPPMCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)OC)N=C=O

Computed Properties

• Exact Mass: 211.0036207g/mol
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 130-133 °C(Press: 3 Torr)

Additional information on Methyl 2-chloro-5-isocyanatobenzoate

Methyl 2-chloro-5-isocyanatobenzoate: A Comprehensive Overview

Methyl 2-chloro-5-isocyanatobenzoate, also known by its CAS number 1071679-97-4, is a compound of significant interest in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in advanced materials, pharmaceuticals, and specialty chemicals. In this article, we delve into the properties, synthesis, applications, and recent advancements related to Methyl 2-chloro-5-isocyanatobenzoate.

The molecular structure of Methyl 2-chloro-5-isocyanatobenzoate comprises a benzoate backbone with substituents at the 2 and 5 positions. The presence of a chlorine atom at position 2 and an isocyanato group at position 5 imparts unique electronic and steric properties to the molecule. This structure makes it a versatile building block for various chemical transformations and functional materials.

Recent studies have highlighted the importance of Methyl 2-chloro-5-isocyanatobenzoate in the development of advanced polymers and coatings. Researchers have explored its reactivity under different conditions, revealing its potential as a precursor for high-performance materials with tailored properties. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create cross-linked polymer networks with enhanced mechanical and thermal stability.

In the pharmaceutical industry, Methyl 2-chloro-5-isocyanatobenzoate has shown promise as an intermediate in drug synthesis. Its isocyanato group can be modified to introduce bioactive moieties, making it a valuable intermediate in the design of new therapeutic agents. Recent advancements in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale production.

The synthesis of Methyl 2-chloro-5-isocyanatobenzoate typically involves multi-step reactions, often starting from chlorinated aromatic compounds. Recent research has focused on optimizing these processes to improve yield and reduce environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity.

In terms of applications, Methyl 2-chloro-5-isocyanatobenzoate finds utility in the production of specialty chemicals, including agrochemicals and electronic materials. Its ability to form stable bonds with various substrates makes it a key component in adhesives and sealants with improved adhesion properties.

From an environmental perspective, researchers have been exploring sustainable methods for synthesizing and utilizing Methyl 2-chloro-5-isocyanatobenzoate. Green chemistry approaches, such as using biodegradable solvents or catalytic systems derived from renewable resources, are being increasingly adopted to minimize ecological footprint.

In conclusion, Methyl 2-chloro-5-isocyanatobenzoate (CAS No: 1071679-97-4) stands out as a versatile compound with diverse applications across multiple industries. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemical innovation.